Cas no 155503-08-5 (1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-)

1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl- structure
155503-08-5 structure
Product name:1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-
CAS No:155503-08-5
MF:C17H15N3O4
MW:325.318703889847
CID:1334232

1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-
    • Inchi: 1S/C17H15N3O4/c21-19(22)10-13(11-20(23)24)16-14-8-4-5-9-15(14)18-17(16)12-6-2-1-3-7-12/h1-9,13,18H,10-11H2
    • InChI Key: CYDZVBJIEAXISV-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(C[N+]([O-])=O)C[N+]([O-])=O)=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 325.10635

Experimental Properties

  • Density: 1.339±0.06 g/cm3(Predicted)
  • Boiling Point: 600.4±55.0 °C(Predicted)
  • PSA: 102.07
  • pka: 7.42±0.38(Predicted)

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